Cas no 154064-98-9 (2-chloro-5-sulfamoyl-3-thiophenecarboxylic Acid)

• Product Name: 2-chloro-5-sulfamoyl-3-thiophenecarboxylic Acid
• CAS No: 154064-98-9
• MF: C₅H₄ClNO₄S₂
• MW: 241.672557830811
• CID: 1327896
• PubChem ID: 1201498
• Update Time: 2025-09-22

2-chloro-5-sulfamoyl-3-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-sulfamoyl-3-thiophenecarboxylic acid
• ACMC-20lmoy
• 5-chloro-4,9-dihydronaphtho&lt
• 2,3-c&gt
• thiophene-4,9-dione
• Naphtho[2,3-c]thiophene-4,9-dione, 5-chloro-
• AGN-PC-00LMQ3
• CTK2J5168
• 5-chloro-4-carboxythiophenesulfonamide
• 5-(aminosulfonyl)-2-chloro-3-Thiophenecarboxylic acid
• C5H4ClNO4S2
• 5-chloro-4,9-dihydronaphtho< 2,3-c> thiophene-4,9-dione
• SCHEMBL9429522
• 5-chloro-4-carboxythiophene-2-sulfonamide
• EN300-7354747
• 2-chloro-5-sulfamoyl-thiophene-3-carboxylic Acid
• AUWCFDJPONYYGM-UHFFFAOYSA-N
• starbld0025364
• DA-09904
• 2-chloro-5-sulfamoylthiophene-3-carboxylic acid
• AKOS015855149
• 154064-98-9
• 2-chloro-5-sulfamoyl-3-thiophenecarboxylic Acid

• MDL： MFCD01859821
• Inchi： 1S/C5H4ClNO4S2/c6-4-2(5(8)9)1-3(12-4)13(7,10)11/h1H,(H,8,9)(H2,7,10,11)
• InChI Key： AUWCFDJPONYYGM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(S1)S(N)(=O)=O

Computed Properties

• Exact Mass: 240.9270276g/mol
• Monoisotopic Mass: 240.9270276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids